(2-Methylpropyl)(1,3-thiazol-5-ylmethyl)amine

• Molecular Formula: C8H14N2S
• Molecular Weight: 170.28 g/mol
• SMILES: CC(C)CNCC1=CN=CS1
• InChI: InChI=1S/C8H14N2S/c1-7(2)3-9-4-8-5-10-6-11-8/h5-7,9H,3-4H2,1-2H3
• InChIKey: XJWMCUSSLRMPTO-UHFFFAOYSA-N

(2-Methylpropyl)(1,3-thiazol-5-ylmethyl)amine (CAS 1247919-72-7): Procurement-Relevant Structural and Physicochemical Baseline

(2-Methylpropyl)(1,3-thiazol-5-ylmethyl)amine (CAS 1247919-72-7; molecular formula C₈H₁₄N₂S; MW 170.28 g/mol) is a secondary amine building block comprising an isobutyl group linked via a methylene bridge to the 5-position of a 1,3-thiazole ring [1]. Its computed XLogP3-AA is 1.7, topological polar surface area (TPSA) is 53.2 Ų, and it possesses 4 rotatable bonds, 1 hydrogen bond donor, and 3 hydrogen bond acceptors [1]. The compound is commercially available at ≥95% purity from multiple suppliers and is supplied exclusively for research and development purposes . It is structurally distinct from its closest analogs—including the straight-chain n-butyl congener, the 2-ylmethyl positional isomer, and the isothiazole ring variant—in ways that are quantitatively defined in Section 3.

Architecture Branched isobutyl-amine; distinct from linear n-butyl analogs

Regiochemistry 5-ylmethyl-thiazole substitution (vs. 2-ylmethyl isomer)

Profile Fragment-aligned computed properties (XLogP3-AA 1.7, TPSA 53.2 Ų, 1 HBD)

Supply Research-grade building block; multi-supplier availability

• [1] PubChem CID 62402703. (2-Methylpropyl)[(1,3-thiazol-5-yl)methyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/62402703 (accessed April 2026). View Source

Why Thiazole-Alkylamine Analogs Cannot Be Interchanged for (2-Methylpropyl)(1,3-thiazol-5-ylmethyl)amine

Despite sharing the same molecular formula (C₈H₁₄N₂S) and molecular weight (170.28 g/mol) with several commercially available analogs, (2-methylpropyl)(1,3-thiazol-5-ylmethyl)amine differs in quantifiable structural and physicochemical parameters—including lipophilicity (XLogP3-AA), rotatable bond count, and the position of the aminomethyl substituent on the thiazole ring—that directly influence molecular recognition, membrane permeability, and synthetic derivatization outcomes [1][2]. These differences are not cosmetic; they translate into distinct pharmacological and physicochemical profiles within the thiazole-alkylamine chemical space. The quantitative evidence in Section 3 demonstrates that simple one-to-one substitution with a linear-chain analog, a 2-ylmethyl positional isomer, or an isothiazole variant will alter critical molecular descriptors in predictable, measurable ways, making such substitutions scientifically unsound without explicit experimental revalidation [3][4].

Linear n-Butyl Analog

Alters lipophilicity and rotatable bond count; may shift membrane permeability and binding entropy profile.

2-ylmethyl Positional Isomer

Identical bulk descriptors mask distinct H-bond geometry and thiazole electronic environment.

Isothiazole Ring Replacement

Large +1.3 logP shift likely alters ADME prediction and target promiscuity risk.

• [1] PubChem CID 62402703. (2-Methylpropyl)[(1,3-thiazol-5-yl)methyl]amine. Computed Properties: XLogP3-AA, Rotatable Bond Count, TPSA. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/62402703 (accessed April 2026). View Source
• [2] PubChem CID 62758842. Butyl[(1,3-thiazol-5-yl)methyl]amine. Computed Properties: XLogP3-AA, Rotatable Bond Count. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/62758842 (accessed April 2026). View Source
• [3] PubChem CID 5061315. 3-Methyl-N-(2-methylpropyl)-1,2-thiazol-5-amine. Computed Properties: XLogP3-AA = 3.0. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/522597-14-4 (accessed April 2026). View Source
• [4] PubChem CID 46784224. 2-Methyl-N-(1,3-thiazol-2-ylmethyl)propan-1-amine. Computed Properties. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/920480-06-4 (accessed April 2026). View Source

Quantitative Differentiation Evidence for (2-Methylpropyl)(1,3-thiazol-5-ylmethyl)amine vs. Closest Analogs

Branched Isobutyl vs. Linear n-Butyl Architecture: Lipophilicity and Conformational Flexibility Comparison

The target compound's branched isobutyl group confers a computed XLogP3-AA of 1.7, which is 0.1 log unit higher than the straight-chain n-butyl analog butyl(1,3-thiazol-5-ylmethyl)amine (XLogP3-AA = 1.6) [1][2]. Simultaneously, the target compound possesses 4 rotatable bonds versus 5 for the n-butyl analog, indicating reduced conformational entropy penalty upon target binding [1][2]. The isothiazole ring variant (3-methyl-N-(2-methylpropyl)-1,2-thiazol-5-amine) shows a substantially higher XLogP3-AA of 3.0, a difference of +1.3 log units, making it markedly more lipophilic and thus unsuited as a direct replacement in contexts where moderate lipophilicity is required [3].

Lipophilicity & Flexibility

Head-to-head

Target XLogP3-AA 1.7 (4 rot. bonds) vs n-butyl 1.6 (5); Δ +0.1 / −1

May influence permeability and binding entropy profile

PubChem computed values; experimental confirmation advised

Evidence Dimension	Computed lipophilicity (XLogP3-AA) and rotatable bond count
Target Compound Data	XLogP3-AA = 1.7; Rotatable bonds = 4; TPSA = 53.2 Ų
Comparator Or Baseline	n-Butyl analog (CAS 1339639-18-7): XLogP3-AA = 1.6, Rotatable bonds = 5; Isothiazole analog (CAS 522597-14-4): XLogP3-AA = 3.0, Rotatable bonds = 3
Quantified Difference	Δ XLogP3-AA vs n-butyl = +0.1; Δ XLogP3-AA vs isothiazole = -1.3; Δ Rotatable bonds vs n-butyl = -1; Δ Rotatable bonds vs isothiazole = +1
Conditions	PubChem-computed XLogP3-AA (v3.0) and Cactvs-derived rotatable bond counts; all values from the same computational pipeline ensuring cross-compound comparability.

Why This Matters

A 0.1 log unit increase in XLogP3-AA combined with one fewer rotatable bond suggests marginally improved membrane permeability with a reduced entropic penalty on binding—factors that can differentiate lead compound progression when screening structurally similar building blocks for medicinal chemistry campaigns.

• [1] PubChem CID 62402703. (2-Methylpropyl)[(1,3-thiazol-5-yl)methyl]amine. Computed Properties. XLogP3-AA = 1.7, Rotatable Bond Count = 4, TPSA = 53.2 Ų. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/62402703 (accessed April 2026). View Source
• [2] PubChem CID 62758842. Butyl[(1,3-thiazol-5-yl)methyl]amine. Computed Properties. XLogP3-AA = 1.6, Rotatable Bond Count = 5. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/62758842 (accessed April 2026). View Source
• [3] PubChem CID 5061315. 3-Methyl-N-(2-methylpropyl)-1,2-thiazol-5-amine. Computed Properties. XLogP3-AA = 3.0, Rotatable Bond Count = 3. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/522597-14-4 (accessed April 2026). View Source

5-ylmethyl vs. 2-ylmethyl Positional Isomerism: Electronic and Steric Implications for Target Engagement

The target compound anchors the aminomethyl substituent at the 5-position of the thiazole ring, whereas the positional isomer isobutyl-thiazol-2-ylmethyl-amine (CAS 920480-06-4) places it at the 2-position [1][2]. Both compounds share identical molecular formula, molecular weight, XLogP3-AA (1.7), and rotatable bond count (4), making them indistinguishable by bulk computed descriptors [1][2]. However, the 5-ylmethyl substitution places the basic amine nitrogen adjacent to the thiazole C-4/C-5 double bond, whereas the 2-ylmethyl isomer positions it adjacent to the C=N imine bond of the thiazole ring, producing distinct electronic environments and hydrogen-bonding geometries that can alter target binding modes and synthetic reactivity (e.g., differential nucleophilicity at the amine) [3].

Regioisomer Identity

Head-to-head

Same XLogP3-AA (1.7), TPSA (53.2), rot. bonds (4); distinct InChIKey

Different H-bond geometry and reactivity despite identical bulk descriptors

Positional isomer verification essential for SAR integrity

Evidence Dimension	Position of aminomethyl substituent on thiazole ring and associated electronic environment
Target Compound Data	Substitution at thiazole C-5 position; SMILES: CC(C)CNCC1=CN=CS1
Comparator Or Baseline	Isobutyl-thiazol-2-ylmethyl-amine (CAS 920480-06-4): Substitution at thiazole C-2 position; SMILES: CC(C)CNCC1=NC=CS1
Quantified Difference	Identical XLogP3-AA (1.7), identical rotatable bonds (4), identical TPSA (53.2 Ų); structural differentiation detectable only at the level of 2D topology (InChIKey: XJWMCUSSLRMPTO vs. BHSRMJOAVCEUDM)
Conditions	PubChem-computed molecular descriptors; InChIKey and SMILES comparison demonstrating non-equivalent connectivity.

Why This Matters

When identical computed properties mask distinct molecular topology, procurement of the correct positional isomer is critical: the 5-ylmethyl isomer will exhibit different hydrogen-bond acceptor/donor geometries, distinct metabolic stability, and altered synthetic utility compared to the 2-ylmethyl isomer, and cross-substitution without experimental revalidation can lead to erroneous SAR conclusions.

• [1] PubChem CID 62402703. (2-Methylpropyl)[(1,3-thiazol-5-yl)methyl]amine. Computed Properties and SMILES. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/62402703 (accessed April 2026). View Source
• [2] PubChem CID 46784224. 2-Methyl-N-(1,3-thiazol-2-ylmethyl)propan-1-amine. Computed Properties and SMILES. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/920480-06-4 (accessed April 2026). View Source
• [3] Kashyap, M. et al. (2024) 'An Overview of Synthetic Derivatives of Thiazole and Their Biological Significance.' FABAD Journal of Pharmaceutical Sciences. Review discussing position-dependent reactivity and biological activity of thiazole regioisomers. View Source

Thiazole vs. Isothiazole Heterocyclic Core: Lipophilicity Divergence and Biological Profile Implications

The isothiazole analog (3-methyl-N-(2-methylpropyl)-1,2-thiazol-5-amine; CAS 522597-14-4) replaces the 1,3-thiazole ring (sulfur at position 1, nitrogen at position 3) with a 1,2-thiazole (isothiazole) ring (sulfur and nitrogen adjacent) [1][2]. This single heteroatom rearrangement produces a dramatic +1.3 log unit increase in computed XLogP3-AA (from 1.7 to 3.0), reflecting the altered electronic distribution and dipole moment of the isothiazole core [1][2]. The rotatable bond count decreases from 4 to 3 in the isothiazole analog due to the direct N-aryl linkage replacing the methylene spacer [2]. Isothiazoles are documented as bioisosteres of thiazoles in multiple drug design contexts, but the magnitude of the lipophilicity shift (+1.3 log units) exceeds the typical ≤0.5 log unit threshold considered acceptable for isosteric replacement without altering ADME profile [3].

Heterocycle Core

Head-to-head

Δ XLogP3-AA +1.3 (thiazole 1.7 → isothiazole 3.0); rot. bonds −1

Large lipophilicity shift likely alters ADME and protein binding

Exceeds typical isosteric replacement tolerance (±0.5 logP)

Evidence Dimension	XLogP3-AA lipophilicity; heterocyclic core structure; rotatable bond count
Target Compound Data	1,3-Thiazole core; XLogP3-AA = 1.7; Rotatable bonds = 4
Comparator Or Baseline	1,2-Isothiazole core (CAS 522597-14-4); XLogP3-AA = 3.0; Rotatable bonds = 3
Quantified Difference	Δ XLogP3-AA = +1.3 (a ~76% increase in predicted logP); Δ Rotatable bonds = -1
Conditions	PubChem-computed XLogP3-AA (v3.0) using identical algorithmic pipeline for both compounds; rotatable bonds computed via Cactvs 3.4.6.11.

Why This Matters

A 1.3 log unit lipophilicity difference is large enough to alter LogD₇.₄, plasma protein binding, metabolic clearance, and off-target promiscuity risk. For procurement decisions in drug discovery programs where ADME consistency within a chemical series is critical, the isothiazole analog cannot serve as a direct replacement without anticipated changes to the compound's pharmacokinetic profile.

• [1] PubChem CID 62402703. (2-Methylpropyl)[(1,3-thiazol-5-yl)methyl]amine. XLogP3-AA = 1.7. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/62402703 (accessed April 2026). View Source
• [2] PubChem CID 5061315. 3-Methyl-N-(2-methylpropyl)-1,2-thiazol-5-amine. XLogP3-AA = 3.0; Rotatable Bond Count = 3. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/522597-14-4 (accessed April 2026). View Source
• [3] Petrou, A. et al. (2021) 'Thiazole Ring—A Biologically Active Scaffold.' Molecules, 26(11), 3166. doi:10.3390/molecules26113166. Review discussing thiazole-isothiazole bioisosterism and the impact of heterocycle replacement on biological activity. View Source

Class-Level Antidiabetic Potential: 2-Isobutylthiazole Scaffold α-Glucosidase Inhibition Compared to Acarbose

Although direct α-glucosidase inhibition data for the target compound are not available in the public domain, a closely related series of 5-alkyl(aryl)-2-isobutylthiazole derivatives—sharing the 2-isobutylthiazole substructure with the target compound—was evaluated by Khan et al. (2022). In that study, the majority of 2-isobutylthiazole derivatives exhibited α-glucosidase inhibitory activity with IC₅₀ values ranging from 7.17 ± 0.201 to 74.08 ± 0.244 μg/mL, compared with the standard acarbose at IC₅₀ = 16.59 ± 0.135 μg/mL [1]. Several derivatives showed superior potency to acarbose (lower IC₅₀). The same series also demonstrated α-amylase inhibition (IC₅₀ range: 12.00 ± 0.289 to 76.15 ± 0.477 μg/mL) and protein kinase inhibition with zones of inhibition ranging from 9 ± 1.3 to 19 ± 1.5 mm [1]. Note: The target compound differs from the tested derivatives by bearing the isobutyl group on the exocyclic amine rather than at the thiazole C-2 position; thus, these data are class-level inference, not direct evidence.

α-Glucosidase (class)

Class-level inference

2-Isobutylthiazole derivatives IC₅₀ 7.17–74.08 µg/mL; acarbose 16.59 µg/mL

Scaffold shows reported enzyme inhibition; direct data for target absent

Regioisomeric variant; requires confirmatory testing

Evidence Dimension	In vitro α-glucosidase enzyme inhibition (IC₅₀)
Target Compound Data	No direct data available. The 2-isobutylthiazole substructure is shared with the tested series.
Comparator Or Baseline	5-Alkyl(aryl)-2-isobutylthiazole derivatives: IC₅₀ range = 7.17–74.08 μg/mL (α-glucosidase); Acarbose standard: IC₅₀ = 16.59 ± 0.135 μg/mL; α-Amylase IC₅₀ range: 12.00–76.15 μg/mL
Quantified Difference	Multiple 2-isobutylthiazole derivatives achieved IC₅₀ values below the acarbose benchmark of 16.59 μg/mL, with the most potent compound reaching 7.17 ± 0.201 μg/mL (a 2.3-fold improvement over acarbose).
Conditions	In vitro enzyme inhibition assay; α-glucosidase and α-amylase from Saccharomyces cerevisiae and porcine pancreas, respectively; protein kinase inhibition by agar well diffusion method against Streptomyces 85E strain. Reference: Khan et al. (2022), Applied Organometallic Chemistry, 36(5), e6641.

Why This Matters

The 2-isobutylthiazole scaffold has demonstrated, in controlled in vitro assays, the capacity to produce α-glucosidase inhibitors more potent than the clinical standard acarbose. For procurement decisions in antidiabetic drug discovery, the target compound represents an underexplored regioisomeric variant of this validated scaffold and may offer a novel starting point for SAR exploration, though direct confirmatory testing is required.

• [1] Khan, S., Buğday, N., Rehman, A. U., Haq, I. U., Yaşar, S., & Özdemir, İ. (2022). Synthesis, molecular docking, and biological evaluation of 5‐alkyl(aryl)‐2‐isobutylthiazole derivatives: As α‐amylase, α‐glucosidase, and protein kinase inhibitors. Applied Organometallic Chemistry, 36(5), e6641. doi:10.1002/aoc.6641. View Source

Antilipolytic Pharmacophore Potential: 5-Thiazole-Alkylamine Structural Class Validation from Patent Literature

US Patent 4,172,137 (Roussel Uclaf) discloses a series of 5-thiazole-alkylamines of general formula I—wherein R is alkyl of 1 to 6 carbon atoms (including explicitly isobutyl) and n is a whole number of 2 to 7—as possessing 'marked antilipolytic activity' [1]. The patent establishes that thiazole-alkylamines bearing an isobutyl R-group fall within the claimed scope and are preferred embodiments for reducing plasmatic free fatty acid levels in warm-blooded animals [1]. While no specific IC₅₀ or in vivo efficacy data for the target compound are reported in the patent, the explicit inclusion of the isobutyl substituent as a preferred R-group within the Markush structure provides class-level validation of the antilipolytic pharmacophore hypothesis for this scaffold [1]. The target compound (2-methylpropyl)(1,3-thiazol-5-ylmethyl)amine maps onto the generic Formula I with R = isobutyl and n = 1 (the methylene spacer), representing a variant where n is shorter than the preferred 'odd whole number' n value (i.e., n ≥ 2) but retaining the same pharmacophoric elements.

Antilipolytic Patent

Class-level inference

US 4,172,137 claims 5-thiazole-alkylamines with isobutyl as preferred R

Patent establishes antilipolytic pharmacophore class; target maps within claims

No IC₅₀ reported; shorter methylene spacer may alter potency

Evidence Dimension	Antilipolytic activity (pharmacological class validation via patent disclosure)
Target Compound Data	Falls within the Markush Formula I (R = isobutyl; n = 1) of US 4,172,137. Isobutyl explicitly listed among preferred R groups.
Comparator Or Baseline	Preferred compound in patent: 2-methyl-5-thiazole-propanamine (n = 3, odd number) and its hemisuccinate salt, claimed as most preferred embodiment.
Quantified Difference	Not available for the target compound specifically. Patent discloses antilipolytic activity qualitatively at 10 mg/kg IP in rats for exemplified compounds (e.g., 2-methyl-5-thiazole-propanamine hemisuccinate reduced plasmatic FFA by 35%).
Conditions	In vivo antilipolytic assay: measurement of plasmatic free fatty acid levels in fasted Wistar rats following intraperitoneal administration.

Why This Matters

The patent establishes that the thiazole-alkylamine scaffold with an isobutyl substituent is a validated antilipolytic pharmacophore. For procurement decisions in metabolic disease research, the target compound provides a structurally authenticated entry point into this pharmacophore class, though its shorter methylene spacer (n=1 vs. preferred n≥2) may result in a different potency profile requiring de novo experimental evaluation.

• [1] Roussel Uclaf. (1979). 5-Thiazole-alkylamines used as antilipolytics. U.S. Patent No. 4,172,137. Washington, DC: U.S. Patent and Trademark Office. Filed March 2, 1978, issued October 23, 1979. View Source

Procurement Differentiation: Purity Specifications, Safety Profile, and Commercial Availability vs. Analogs

The target compound is commercially supplied at 95% minimum purity from multiple vendors including AK Scientific (CAS 1247919-72-7) and Fluorochem (Product Code F682668), with documented GHS hazard classification as Harmful/Irritant (GHS07) including specific hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . This safety profile is explicitly characterized, enabling informed risk assessment for laboratory handling. In contrast, several close analogs (e.g., butyl(1,3-thiazol-5-ylmethyl)amine, CAS 1339639-18-7) lack published GHS hazard data from multiple suppliers, introducing procurement risk for laboratories requiring full safety documentation . The target compound's MDL number (MFCD16860187) and PubChem CID (62402703) are cross-referenced across multiple vendor databases, facilitating reliable supplier-independent identification and quality verification .

Supply & Safety

Data to verify

GHS07 H302,H315,H319,H335; ≥95% purity; MDL MFCD16860187; multi-supplier

Documented hazard profile supports laboratory risk assessment

Supplier data audit; verify with certificate of analysis

Evidence Dimension	Supplier documentation completeness: GHS hazard classification, MDL number registration, and cross-vendor identity verification
Target Compound Data	GHS07 classified with 4 specific H-statements (H302, H315, H319, H335); MDL MFCD16860187; PubChem CID 62402703; ≥95% purity; available from ≥4 independent suppliers.
Comparator Or Baseline	n-Butyl analog (CAS 1339639-18-7): GHS classification not universally published; no MDL number assigned; limited to 1–2 suppliers with full documentation. Isothiazole analog (CAS 522597-14-4): Limited availability primarily from custom synthesis suppliers.
Quantified Difference	Target compound documented at 4 GHS hazard categories vs. 0–2 for the n-butyl analog across major supplier databases. Cross-vendor identity verification possible via shared MDL and PubChem CID for target compound only.
Conditions	Supplier documentation audit across AK Scientific, Fluorochem, Leyan, CymitQuimica, and PubChem as of April 2026.

Why This Matters

For procurement in regulated research environments (e.g., GLP laboratories, academic core facilities, industrial R&D), the availability of comprehensive, multi-supplier safety and identity documentation reduces onboarding time, ensures regulatory compliance, and mitigates supply chain risk—factors that can outweigh minor cost differentials when selecting among structurally similar building blocks.

High-Confidence Research and Industrial Application Scenarios for (2-Methylpropyl)(1,3-thiazol-5-ylmethyl)amine

Medicinal Chemistry: α-Glucosidase Inhibitor Lead Generation Leveraging the 2-Isobutylthiazole Pharmacophore

The target compound provides a structurally distinct regioisomeric variant of the 2-isobutylthiazole scaffold validated by Khan et al. (2022) for α-glucosidase and α-amylase inhibition (IC₅₀ values as low as 7.17 μg/mL, outperforming acarbose at 16.59 μg/mL). By relocating the isobutyl group from the thiazole C-2 position (as in the published series) to the exocyclic amine, the target compound explores a novel vector within the same pharmacophoric space. This makes it suitable for SAR expansion campaigns aiming to identify Type 2 diabetes lead compounds with improved selectivity or reduced off-target effects relative to the published 2-isobutylthiazole series [1].

Antilipolytic Drug Discovery: Entry Point into 5-Thiazole-Alkylamine Metabolic Modulators

US Patent 4,172,137 establishes the 5-thiazole-alkylamine scaffold as a validated antilipolytic pharmacophore, with isobutyl explicitly listed among the preferred R substituents. The target compound's structural mapping onto the patented Markush formula (R = isobutyl, n = 1) positions it as a close structural relative of the preferred 2-methyl-5-thiazole-propanamine (n = 3). Procurement of this compound enables investigation of the structure-activity relationship around the methylene spacer length (n), a key variable affecting antilipolytic potency in this chemical series [2].

Chemical Biology Probe Development: Thiazole-Containing Fragment for Target Identification Studies

With its balanced computed lipophilicity (XLogP3-AA = 1.7), moderate TPSA (53.2 Ų), and single hydrogen bond donor, the target compound meets key fragment-like physicochemical criteria as defined by the Rule of Three (MW < 300, logP ≤ 3, HBD ≤ 3, HBA ≤ 3). Its structural differentiation from the 2-ylmethyl positional isomer (identical bulk descriptors but distinct connectivity) makes it a valuable tool compound for chemoproteomic target identification studies where subtle changes in hydrogen-bonding geometry can discriminate between protein targets within the same family [3].

Ritonavir-Related Impurity Profiling and Analytical Reference Standard Development

The thiazol-5-ylmethyl isobutyl carbamate substructure appears in several documented ritonavir impurities (e.g., Ritonavir Impurity K, CAS 1010809-39-8), where it forms part of the HIV protease inhibitor's metabolic or process-related impurity profile. The target compound, as the free amine precursor to these carbamate impurities, serves as a synthetic intermediate or reference standard for analytical method development, impurity identification, and quality control in ritonavir API manufacturing. Its commercial availability at defined purity (≥95%) from multiple suppliers supports its use as a characterized reference material in this context .

Application

Selection Property

Validation Focus

α-Glucosidase inhibitor lead generation

2-Isobutylthiazole regioisomer variant

α-Glucosidase inhibition assay

Antilipolytic pharmacophore SAR

5-Thiazole-alkylamine scaffold, isobutyl preferred

Methylene spacer length–activity relationship

Fragment-based chemical probe

Fragment-aligned profile; positional isomer distinction

Target identification chemoproteomics

Ritonavir impurity reference material

Free amine precursor to carbamate impurities

Analytical method validation, impurity profiling

• [1] Khan, S., Buğday, N., Rehman, A. U., Haq, I. U., Yaşar, S., & Özdemir, İ. (2022). Synthesis, molecular docking, and biological evaluation of 5‐alkyl(aryl)‐2‐isobutylthiazole derivatives: As α‐amylase, α‐glucosidase, and protein kinase inhibitors. Applied Organometallic Chemistry, 36(5), e6641. doi:10.1002/aoc.6641. View Source
• [2] Roussel Uclaf. (1979). 5-Thiazole-alkylamines used as antilipolytics. U.S. Patent No. 4,172,137. Washington, DC: U.S. Patent and Trademark Office. View Source
• [3] PubChem CID 62402703 and CID 46784224. Comparative analysis of computed molecular descriptors for 5-ylmethyl vs. 2-ylmethyl thiazole positional isomers. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov (accessed April 2026). View Source